Cas no 64531-49-3 ((S)-(-)-2-Methoxypropionitrile)
64531-49-3 structure
Product Name:(S)-(-)-2-Methoxypropionitrile
CAS No:64531-49-3
MF:C4H7NO
MW:85.1044809818268
CID:509225
Update Time:2026-04-29
(S)-(-)-2-Methoxypropionitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,2-methoxy-, (S)- (9CI)
- (S)-(-)-2-Methoxypropionitrile
- (2S)-2-methoxypropanenitrile
- (S)-(-)-2-Methoxypro
-
- Inchi： InChI=1S/C4H7NO/c1-4(3-5)6-2/h4H,1-2H3/t4-/m0/s1
- InChI Key： SFPQDYSOPQHZAQ-BYPYZUCNSA-N
- SMILES： C[C@@H](C#N)OC
Computed Properties
- Exact Mass: 85.05280
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 70.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
Experimental Properties
- Color/Form: Not available
- Density: 1.0408 (rough estimate)
- Boiling Point: 113 °C
- Refractive Index: 1.4340 (estimate)
- PSA: 33.02000
- LogP: 0.54488
- Solubility: Not available
(S)-(-)-2-Methoxypropionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M266980-250mg |
(S)-(-)-2-Methoxypropionitrile |
64531-49-3 | 250mg |
$167.00 | 2023-05-18 | ||
| TRC | M266980-500mg |
(S)-(-)-2-Methoxypropionitrile |
64531-49-3 | 500mg |
$316.00 | 2023-05-18 | ||
| TRC | M266980-1g |
(S)-(-)-2-Methoxypropionitrile |
64531-49-3 | 1g |
$ 552.00 | 2023-09-07 | ||
| TRC | M266980-2g |
(S)-(-)-2-Methoxypropionitrile |
64531-49-3 | 2g |
$1045.00 | 2023-05-18 | ||
| TRC | M266980-5g |
(S)-(-)-2-Methoxypropionitrile |
64531-49-3 | 5g |
$1510.00 | 2023-05-18 | ||
| A2B Chem LLC | AG71894-500mg |
2-Methoxypropanenitrile |
64531-49-3 | >95% | 500mg |
$578.00 | 2024-04-19 | |
| A2B Chem LLC | AG71894-1g |
2-Methoxypropanenitrile |
64531-49-3 | >95% | 1g |
$648.00 | 2024-04-19 | |
| 1PlusChem | 1P00EF1Y-500mg |
(S)-(-)-2-METHOXYPROPIONITRILE |
64531-49-3 | >95% | 500mg |
$578.00 | 2025-02-27 | |
| 1PlusChem | 1P00EF1Y-1g |
(S)-(-)-2-METHOXYPROPIONITRILE |
64531-49-3 | >95% | 1g |
$648.00 | 2025-02-27 |
(S)-(-)-2-Methoxypropionitrile Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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